Cas no 1515395-53-5 (2-(dimethylamino)-4-fluoro-3-formylbenzonitrile)

• Product Name: 2-(dimethylamino)-4-fluoro-3-formylbenzonitrile
• CAS No: 1515395-53-5
• MF: C₁₀H₉FN₂O
• MW: 192.189665555954
• CID: 4603359
• Update Time: 2025-06-08

2-(dimethylamino)-4-fluoro-3-formylbenzonitrile Chemical and Physical Properties

Names and Identifiers

• 2-(Dimethylamino)-4-fluoro-3-formylbenzonitrile
• Benzonitrile, 2-(dimethylamino)-4-fluoro-3-formyl-
• 2-(dimethylamino)-4-fluoro-3-formylbenzonitrile

• Inchi： 1S/C10H9FN2O/c1-13(2)10-7(5-12)3-4-9(11)8(10)6-14/h3-4,6H,1-2H3
• InChI Key： SZZAZAPLCUEMOM-UHFFFAOYSA-N
• SMILES： C(#N)C1=CC=C(F)C(C=O)=C1N(C)C

Additional information on 2-(dimethylamino)-4-fluoro-3-formylbenzonitrile

Introduction to 2-(dimethylamino)-4-fluoro-3-formylbenzonitrile (CAS No. 1515395-53-5)

2-(dimethylamino)-4-fluoro-3-formylbenzonitrile, identified by the Chemical Abstracts Service Number (CAS No.) 1515395-53-5, is a significant compound in the realm of pharmaceutical and chemical research. This heterocyclic aromatic nitrile features a unique structural configuration that has garnered considerable attention from the scientific community due to its potential applications in medicinal chemistry and material science.

The molecular structure of 2-(dimethylamino)-4-fluoro-3-formylbenzonitrile consists of a benzene ring substituted with a formyl group at the 3-position, a dimethylamino group at the 2-position, and a fluorine atom at the 4-position. This specific arrangement imparts distinct electronic and steric properties to the molecule, making it a valuable scaffold for designing novel bioactive compounds. The presence of both electron-withdrawing and electron-donating groups enhances its reactivity, facilitating diverse synthetic transformations.

In recent years, there has been growing interest in exploring the pharmacological properties of 2-(dimethylamino)-4-fluoro-3-formylbenzonitrile. Its structural features suggest potential applications in the development of drugs targeting various therapeutic areas, including anti-inflammatory, anticancer, and antimicrobial agents. The formyl group serves as a versatile handle for further functionalization, allowing chemists to modify the molecule into more complex derivatives with tailored biological activities.

One of the most compelling aspects of 2-(dimethylamino)-4-fluoro-3-formylbenzonitrile is its role as an intermediate in synthesizing more sophisticated molecules. Researchers have leveraged its reactivity to develop novel heterocycles, which are known for their broad spectrum of biological activities. For instance, the compound has been utilized in constructing quinoline derivatives, which are widely studied for their anticancer properties. The fluorine substituent further enhances the metabolic stability and bioavailability of these derivatives, making them promising candidates for clinical development.

The fluorine atom in 2-(dimethylamino)-4-fluoro-3-formylbenzonitrile also contributes to its unique electronic properties, influencing its interaction with biological targets. Fluorinated aromatic compounds are well-documented for their ability to modulate enzyme activity and receptor binding affinity. This has led to several studies investigating its potential as a scaffold for developing kinase inhibitors, which are crucial in treating cancers and inflammatory diseases. The dimethylamino group further enhances the compound's basicity, allowing it to interact with acidic pharmacophores in biological systems.

Recent advancements in computational chemistry have enabled more efficient screening of compounds like 2-(dimethylamino)-4-fluoro-3-formylbenzonitrile for drug-like properties. Molecular modeling studies have predicted its binding affinity to various protein targets, providing insights into its potential therapeutic applications. These computational approaches have complemented experimental efforts, accelerating the discovery process and identifying promising lead compounds for further optimization.

The synthesis of 2-(dimethylamino)-4-fluoro-3-formylbenzonitrile involves multi-step organic reactions that highlight its synthetic versatility. The formyl group can be further converted into other functional groups such as esters or amides, expanding its utility in medicinal chemistry. Additionally, the dimethylamino group can undergo various transformations, including alkylation or acylation, to produce structurally diverse derivatives. These synthetic pathways have been optimized by researchers to ensure high yields and purity, making the compound readily available for downstream applications.

In material science, 2-(dimethylamino)-4-fluoro-3-formylbenzonitrile has shown promise as a building block for developing advanced materials. Its ability to participate in cross-coupling reactions makes it suitable for constructing conjugated polymers and organic semiconductors. These materials have applications in optoelectronics, such as organic light-emitting diodes (OLEDs) and photovoltaic cells. The fluorine substituent enhances the thermal stability and chemical resistance of these materials, making them more durable under various conditions.

The growing body of research on 2-(dimethylamino)-4-fluoro-3-formylbenzonitrile underscores its significance as a versatile intermediate in both pharmaceuticals and materials science. Its unique structural features offer numerous opportunities for innovation across multiple disciplines. As synthetic methodologies continue to advance, it is anticipated that this compound will play an increasingly important role in developing next-generation therapeutics and functional materials.